Cas no 955370-07-7 (2-(6-Bromopyridin-2-yl)ethanol)

2-(6-Bromopyridin-2-yl)ethanol structure

955370-07-7 structure

Product Name:2-(6-Bromopyridin-2-yl)ethanol

CAS No:955370-07-7

MF:C₇H₈BrNO

MW:202.04852104187

MDL:MFCD10000073

CID:1007076

PubChem ID:46835713

Update Time:2024-10-25

2-(6-Bromopyridin-2-yl)ethanol Chemical and Physical Properties

Names and Identifiers

- 2-(6-Bromopyridin-2-yl)ethanol
- 2-Bromo-6-(2-hydroxyethyl)pyridine
- C7H8BrNO
- 2-(6-BROMOPYRIDIN-2-YL)ETHAN-1-OL
- BUSVXLMCEYFMCS-UHFFFAOYSA-N
- FCH1397789
- SY037350
- AX8208680
- X5060
- 6-Bromo-2-pyridineethanol (ACI)
- DTXSID90676536
- CS-W007189
- MFCD10000073
- 955370-07-7
- AC1439
- DB-080297
- EN300-1913232
- SCHEMBL1020532
- DS-15404
- AKOS015856375
- MDL： MFCD10000073
- Inchi： 1S/C7H8BrNO/c8-7-3-1-2-6(9-7)4-5-10/h1-3,10H,4-5H2
- InChI Key： BUSVXLMCEYFMCS-UHFFFAOYSA-N
- SMILES： BrC1C=CC=C(CCO)N=1

Computed Properties

Exact Mass: 200.979
Monoisotopic Mass: 200.979
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 2
Complexity: 99.6
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 33.1
XLogP3: 1.5

Experimental Properties

Color/Form: No data avaiable
Density: 1.6±0.1 g/cm3
Melting Point: No data available
Boiling Point: 292.0±25.0 °C at 760 mmHg
Flash Point: 130.4±23.2 °C
PSA: 33.12000
LogP: 1.37890
Vapor Pressure: No data available

2-(6-Bromopyridin-2-yl)ethanol Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
HazardClass：IRRITANT
Storage Condition：Store at 4 ° C, -4 ° C is better

2-(6-Bromopyridin-2-yl)ethanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-VH117-200mg	2-(6-Bromopyridin-2-yl)ethanol	955370-07-7	97%	200mg	544.0CNY	2021-08-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-VH117-50mg	2-(6-Bromopyridin-2-yl)ethanol	955370-07-7	97%	50mg	139.0CNY	2021-08-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-VH117-1g	2-(6-Bromopyridin-2-yl)ethanol	955370-07-7	97%	1g	2178.0CNY	2021-08-04
Chemenu	CM101743-1g	2-(6-Bromopyridin-2-yl)ethanol	955370-07-7	97%	1g	$225	2021-08-06
Apollo Scientific	OR471389-250mg	2-Bromo-6-(2-hydroxyethyl)pyridine	955370-07-7	95%	250mg	£75.00	2025-02-20
Apollo Scientific	OR471389-1g	2-Bromo-6-(2-hydroxyethyl)pyridine	955370-07-7	95%	1g	£188.00	2025-02-20
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	B845460-25mg	2-(6-Bromopyridin-2-yl)ethanol	955370-07-7	97%	25mg	￥176.00	2022-09-02
abcr	AB438063-100 mg	2-(6-Bromopyridin-2-yl)ethanol; .	955370-07-7		100MG	€103.60	2022-03-24
Chemenu	CM101743-250mg	2-(6-Bromopyridin-2-yl)ethanol	955370-07-7	97%	250mg	$68	2024-07-18
Chemenu	CM101743-1g	2-(6-Bromopyridin-2-yl)ethanol	955370-07-7	97%	1g	$240	2024-07-18

2-(6-Bromopyridin-2-yl)ethanol Production Method

Production Method 1

955369-63-8

955370-07-7

Reaction Conditions

1.1 Reagents: Diisobutylaluminum hydride Solvents: Tetrahydrofuran ; 0 °C; 18 h, rt

Reference

: Internal Nucleophilic Catalyst Mediated Cyclisation/Ring Expansion Cascades for the Synthesis of Medium-Sized Lactones and Lactams

Lawer, Aggie; Rossi-Ashton, James A.; Stephens, Thomas C.; Challis, Bradley J.; Epton, Ryan G.; et al, Angewandte Chemie, 2019, 58(39), 13942-13947

Production Method 2

5315-25-3

955370-07-7

Reaction Conditions

1.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran ; 0.5 h, -70 °C
1.2 Solvents: Tetrahydrofuran ; 0.5 h, -70 °C
1.3 Reagents: Sodium borohydride Solvents: Acetic acid , Methanol ; -70 °C; -70 °C → 25 °C; 11 h, 25 °C

Reference

: Accelerated Discovery of Macrocyclic CDK2 Inhibitor QR-6401 by Generative Models and Structure-Based Drug Design

Yu, Yang ; Huang, Junhong; He, Hu; Han, Jing; Ye, Geyan; et al, ACS Medicinal Chemistry Letters, 2023, 14(3), 297-304

Production Method 3

5315-25-3

955370-07-7

Reaction Conditions

1.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran , Hexane ; 1 h, -78 °C
1.2 60 min, -78 °C
1.3 Reagents: Sodium borohydride Solvents: Acetic acid , Methanol ; -78 °C → rt; overnight, rt

Reference

: Preparation of carbazole and carboline derivatives useful in diagnosis, treatment and prevention of disorders associated with amyloid or amyloid-like proteins

, World Intellectual Property Organization, , ,

Production Method 4

931582-13-7

955370-07-7

Reaction Conditions

1.1 Reagents: 1-Cyclopropylethanol Catalysts: N′′′-(1,1-Dimethylethyl)-N,N′,N′′-tris[tris(dimethylamino)phosphoranylidene]phos… Solvents: Toluene , Hexane ; 12 h, 35 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ; 1 h, rt
1.3 Reagents: Sodium carbonate Solvents: Water ; neutralized

Reference

: A base-catalyzed approach for the anti-Markovnikov hydration of styrene derivatives

Pajk, Spencer P.; Qi, Zisong; Sujansky, Stephen J.; Bandar, Jeffrey S., Chemical Science, 2022, 13(38), 11427-11432

Production Method 5

5315-25-3

955370-07-7

Reaction Conditions

1.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran , Hexane ; 25 min, -78 °C
1.2 30 min, -78 °C
1.3 Reagents: Acetic acid , Sodium borohydride Solvents: Methanol ; overnight, -78 °C; -78 °C → rt

Reference

: Preparation of 2,6-diaminopyridine compounds for treating diseases associated with amyloid or amyloid-like proteins, especially ocular diseases

, World Intellectual Property Organization, , ,

Production Method 6

5315-25-3

955370-07-7

Reaction Conditions

1.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran ; rt; 0.5 h, -70 °C
1.2 Solvents: Tetrahydrofuran ; -70 °C; 0.5 h, -70 °C
1.3 Reagents: Acetic acid , Sodium borohydride Solvents: Methanol ; -70 °C; 11 h, 20 °C

Reference

: Pyrazole-cyclopentane-macrolactone derivatives as CDK2 inhibitors and their preparation, pharmaceutical compositions and use in the treatment of cancer

, World Intellectual Property Organization, , ,

Production Method 7

5315-25-3

955370-07-7

Reaction Conditions

1.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran , Hexane ; -78 °C; 30 min, -78 °C
1.2 Solvents: Tetrahydrofuran ; -78 °C; 30 min, -78 °C
1.3 Reagents: Acetic acid , Sodium borohydride Solvents: Methanol ; -78 °C → rt
1.4 Reagents: Sodium bicarbonate Solvents: Water ; rt

Reference

: Hemilabile Benzyl Ether Enables γ-C(sp3)-H Carbonylation and Olefination of Alcohols

Tanaka, Keita ; Ewing, William R.; Yu, Jin-Quan, Journal of the American Chemical Society, 2019, 141(39), 15494-15497

Production Method 8

955369-63-8

955370-07-7

Reaction Conditions

1.1 Reagents: Sodium borohydride Solvents: Ethanol ; 0 °C; 12 h, rt
1.2 Reagents: Water ; rt

Reference

: Diaminopyrazolo[1,5-a]pyrimidine-6-carbonitrile compounds as adenosine 2a receptor and adenosine 2b receptor antagonist and preparation thereof

, World Intellectual Property Organization, , ,

Production Method 9

5315-25-3

955370-07-7

Reaction Conditions

1.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran ; 15 min, -78 °C; 30 min, -78 °C
1.2 Solvents: Tetrahydrofuran ; -78 °C; 30 min, -78 °C
1.3 Reagents: Acetic acid , Sodium borohydride Solvents: Methanol ; 1.5 h, -78 °C → 10 °C
1.4 Solvents: Water

Reference

: Preparation of tyrosine derivatives, especially N-(benzoyl)-O-[2-[(pyridin-2-yl)amino]ethyl]-L-tyrosines and related compounds, as α5β1 integrin antagonists for treating solid tumors

, World Intellectual Property Organization, , ,

Production Method 10

1093879-46-9

955370-07-7

Reaction Conditions

1.1 Reagents: Sodium borohydride Solvents: Tetrahydrofuran ; rt → 0 °C; 0 °C
1.2 Reagents: Boron trifluoride etherate ; 0 °C → rt; 2 h, rt

Reference

: 2-Aminothiophene-3-carboxamide derivatives as inhibitors of janus kinases and their preparation and use in the treatment of myeloproliferative disorders and cancers

, World Intellectual Property Organization, , ,

Production Method 11

955370-07-7

Reaction Conditions

Reference

: Preparation of 2,6-diaminopyridine compounds for treating diseases associated with amyloid proteins, especially ocular diseases

, European Patent Organization, , ,